Cas no 1823867-30-6 (1,3,4-Oxadiazole-2-acetic acid, 5-methyl-, 1-methylethyl ester)

• Product Name: 1,3,4-Oxadiazole-2-acetic acid, 5-methyl-, 1-methylethyl ester
• CAS No: 1823867-30-6
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 5220938
• PubChem ID: 75481780
• Update Time: 2025-06-13

1,3,4-Oxadiazole-2-acetic acid, 5-methyl-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2-acetic acid, 5-methyl-, 1-methylethyl ester

• Inchi： 1S/C8H12N2O3/c1-5(2)12-8(11)4-7-10-9-6(3)13-7/h5H,4H2,1-3H3
• InChI Key： UJNBYJXJVAIRMU-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1CC(OC(C)C)=O

Additional information on 1,3,4-Oxadiazole-2-acetic acid, 5-methyl-, 1-methylethyl ester

Research Brief on 1,3,4-Oxadiazole-2-acetic acid, 5-methyl-, 1-methylethyl ester (CAS: 1823867-30-6)

The compound 1,3,4-Oxadiazole-2-acetic acid, 5-methyl-, 1-methylethyl ester (CAS: 1823867-30-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 1,3,4-oxadiazole derivatives as scaffolds for drug discovery. The specific compound, 1,3,4-Oxadiazole-2-acetic acid, 5-methyl-, 1-methylethyl ester, has been investigated for its role as an intermediate in the synthesis of bioactive molecules. Its structural features, including the oxadiazole ring and ester functionality, make it a promising candidate for further modification and optimization in medicinal chemistry.

One of the key areas of research has been the compound's potential as an anti-inflammatory and antimicrobial agent. Preliminary in vitro studies have demonstrated moderate activity against certain bacterial strains, suggesting its utility in developing novel antibiotics. Additionally, its anti-inflammatory properties have been explored in cell-based assays, with promising results indicating inhibition of pro-inflammatory cytokines.

Another significant aspect of this compound is its role in the development of kinase inhibitors. Recent publications have reported its use as a building block in the synthesis of small-molecule inhibitors targeting specific kinases involved in cancer pathways. The ester group in the molecule allows for further derivatization, enabling the creation of a diverse library of compounds for high-throughput screening.

From a synthetic chemistry perspective, advancements have been made in the efficient preparation of 1,3,4-Oxadiazole-2-acetic acid, 5-methyl-, 1-methylethyl ester. Novel catalytic methods have been developed to improve yield and purity, addressing previous challenges in large-scale production. These methodological improvements are critical for facilitating its broader application in pharmaceutical research.

In conclusion, 1,3,4-Oxadiazole-2-acetic acid, 5-methyl-, 1-methylethyl ester (CAS: 1823867-30-6) represents a valuable compound in the toolkit of medicinal chemists. Its diverse biological activities and synthetic accessibility position it as a promising candidate for further investigation in drug discovery programs. Future research should focus on elucidating its mechanism of action and exploring its potential in combination therapies.